molecular formula C9H5F2NO B8581494 2,6-Difluoro-4-(2-oxoethyl)benzonitrile CAS No. 678980-70-6

2,6-Difluoro-4-(2-oxoethyl)benzonitrile

Cat. No. B8581494
M. Wt: 181.14 g/mol
InChI Key: BDKNFJUXHNDFDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Difluoro-4-(2-oxoethyl)benzonitrile is a useful research compound. Its molecular formula is C9H5F2NO and its molecular weight is 181.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-Difluoro-4-(2-oxoethyl)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Difluoro-4-(2-oxoethyl)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

678980-70-6

Product Name

2,6-Difluoro-4-(2-oxoethyl)benzonitrile

Molecular Formula

C9H5F2NO

Molecular Weight

181.14 g/mol

IUPAC Name

2,6-difluoro-4-(2-oxoethyl)benzonitrile

InChI

InChI=1S/C9H5F2NO/c10-8-3-6(1-2-13)4-9(11)7(8)5-12/h2-4H,1H2

InChI Key

BDKNFJUXHNDFDF-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1F)C#N)F)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(2,3-dihydroxypropyl)-2,6-difluorobenzonitrile (500 mg, 2.4 mmol) in 10 mL of methanol and 3 mL of water was cooled to 0° C. by ice bath, then NaIO4 (754 mg, 3.5 mmol) was added and the mixture was stirred at 0° C. for two hours. The reaction was monitored according to TLC. The mixture was filtered and concentrated. The residue was dissolved in DCM, dried over anhydrous sodium sulfate, and then purified by flash column chromatography to give 2,6-difluoro-4-(2-oxoethyl)benzonitrile. MS m/z: 182 (M+1)+.
Name
4-(2,3-dihydroxypropyl)-2,6-difluorobenzonitrile
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
[Compound]
Name
NaIO4
Quantity
754 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.